Cas no 4747-46-0 (1-phenylpyrazole-3-carboxylic acid)

• Product Name: 1-phenylpyrazole-3-carboxylic acid
• CAS No: 4747-46-0
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD09991934
• CID: 822819
• PubChem ID: 12370874
• Update Time: 2025-08-02

1-phenylpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1H-pyrazole-3-carboxylic acid
• 1-phenylpyrazole-3-carboxylic acid
• 1-Phenyl-1H-pyrazol-3-carbonsaeure
• 1-Phenyl-3-pyrazolcarbonsaeure
• 1-Phenyl-pyrazol-3-carbonsaeure
• 1-Phenyl-pyrazol-carbonsaeure-(3)
• 1-Phenyl-pyrazolcarbonsaeure-3
• AC1Q7462
• ACN-P000885
• AG-F-61577
• ANW-63860
• CTK4J0025
• PubChem23649
• SureCN1063920
• 1-Phenyl-3-pyrazolecarboxylic acid
• F8881-5299
• Z362757540
• 2-phenyl-2H-pyrazol-5ylcarboxylic acid
• 1-phenylpyrazolecarboxylic
• SCHEMBL1063920
• F13285
• 3-Pyrazolecarboxylic acid, 1-phenyl-
• SY172424
• DA-16795
• MFCD09991934
• DTXSID50494814
• AKOS009260948
• LAWUBNJMRGMNQD-UHFFFAOYSA-N
• EN300-36385
• SB12168
• BS-13962
• J-505061
• 1H-Pyrazole-3-carboxylic acid, 1-phenyl-
• 4747-46-0
• 1-phenyl-1H-pyrazole-3-carboxylicacid

• MDL： MFCD09991934
• Inchi： 1S/C10H8N2O2/c13-10(14)9-6-7-12(11-9)8-4-2-1-3-5-8/h1-7H,(H,13,14)
• InChI Key： LAWUBNJMRGMNQD-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.058577502 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 188.18
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 266 ºC (water )
• Boiling Point: 379.635°C at 760 mmHg
• Flash Point: 183.397°C
• Refractive Index: 1.631
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-phenylpyrazole-3-carboxylic acid

1-Phenylpyrazole-3-Carboxylic Acid: A Comprehensive Overview

1-Phenylpyrazole-3-carboxylic acid, also known by its CAS number 4747-46-0, is a heterocyclic organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the pyrazole family, which is a five-membered aromatic ring containing two nitrogen atoms. The presence of a phenyl group and a carboxylic acid functional group introduces unique chemical properties that make it an interesting subject for research and development.

The molecular structure of 1-phenylpyrazole-3-carboxylic acid consists of a pyrazole ring fused with a benzene ring, with the carboxylic acid group attached at the 3-position. This arrangement allows for strong hydrogen bonding capabilities, which are crucial for its solubility in polar solvents and its ability to form stable complexes with metal ions. Recent studies have highlighted the importance of such properties in drug delivery systems and catalytic applications.

One of the most notable applications of 1-phenylpyrazole-3-carboxylic acid is in the field of medicinal chemistry. Researchers have explored its potential as a building block for designing bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The compound's ability to interact with biological targets through hydrogen bonding and π-π stacking interactions makes it a promising candidate for drug design.

In addition to its medicinal applications, 1-phenylpyrazole-3-carboxylic acid has shown potential in materials science. Its ability to form coordination polymers with transition metals has been extensively studied, leading to the development of novel materials with applications in sensing, catalysis, and energy storage. Recent advancements in this area have demonstrated the compound's role in creating highly selective sensors for environmental monitoring.

The synthesis of 1-phenylpyrazole-3-carboxylic acid typically involves multi-step reactions, often starting from simple precursors like o-phenylenediamine or benzene derivatives. Researchers have optimized these synthetic routes to improve yield and purity, making the compound more accessible for large-scale applications. The use of green chemistry principles in these syntheses has also been a focus area, aligning with global efforts to reduce environmental impact.

Recent studies have also explored the electrochemical properties of 1-phenylpyrazole-3-carboxylic acid, particularly its role as an active material in supercapacitors and batteries. Its high specific capacitance and excellent cycling stability make it a strong candidate for next-generation energy storage devices. Furthermore, its ability to act as an efficient catalyst in organic transformations has opened new avenues in asymmetric synthesis and sustainable chemistry.

In conclusion, 1-phenylpyrazole-3-carboxylic acid, CAS No. 4747-46-0, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in future innovations within chemistry and materials science.